Cas no 1056892-52-4 (7-Quinolinemethanol,3-ethyl-2-methoxy-)

• Product Name: 7-Quinolinemethanol,3-ethyl-2-methoxy-
• CAS No: 1056892-52-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 97863
• PubChem ID: 53427207
• Update Time: 2025-04-18

7-Quinolinemethanol,3-ethyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinemethanol,3-ethyl-2-methoxy-
• (3-ethyl-2-methoxyquinolin-7-yl)methanol
• (3-ETHYL-2-METHOXY(QUINOLIN-7-YL))METHANOL
• (3-Ethyl-2-methoxy-7-quinolyl)methanol
• AG-D-19477
• CTK4A4024
• KB-207322
• SureCN8078111
• 1056892-52-4
• DTXSID30699481
• SCHEMBL8078111

• Inchi： 1S/C13H15NO2/c1-3-10-7-11-5-4-9(8-15)6-12(11)14-13(10)16-2/h4-7,15H,3,8H2,1-2H3
• InChI Key： WTSZZARSXMRRLP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(CC)C=C2C=CC(CO)=CC2=N1

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35